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Abstract
(+)-Norpatchoulenol is a naturally occurring sesquiterpenoid alcohol found as a minor

constituent in patchouli oil, derived from the leaves of Pogostemon cablin. Despite its low

abundance, it is a significant contributor to the characteristic aroma of patchouli. Beyond its

olfactory properties, (+)-Norpatchoulenol has garnered interest for its potential

pharmacological activities, including anti-inflammatory and antimicrobial effects. This technical

guide provides a comprehensive overview of the chemical structure, stereochemistry, and

analytical data of (+)-Norpatchoulenol, along with detailed experimental protocols for its

synthesis and isolation, and an exploration of its known biological signaling pathways.

Chemical Structure and Stereochemistry
(+)-Norpatchoulenol is a tricyclic sesquiterpenoid with a complex and rigid carbon skeleton.

Its chemical formula is C₁₄H₂₂O, and it has a molecular weight of 206.32 g/mol .[1][2][3] The

systematic IUPAC name for (+)-Norpatchoulenol is (1R,4aS,6R,8aS)-4a,5,6,7,8,8a-

Hexahydro-8a,9,9-trimethyl-1,6-methanonaphthalen-1(2H)-ol.[4][5]

The stereochemistry of (+)-Norpatchoulenol is crucial to its identity and biological activity. The

molecule possesses multiple chiral centers, leading to its optical activity, designated by the "
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(+)" prefix, indicating that it rotates plane-polarized light in the dextrorotatory direction. The

precise spatial arrangement of the atoms is defined by the SMILES string:

C[C@@]12CC[C@H]3C[C@@H]1C=CC[C@]2(C3(C)C)O.[1][2]

Molecular Structure:

Caption: 2D representation of the chemical structure of (+)-Norpatchoulenol.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for (+)-Norpatchoulenol is
presented in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of (+)-Norpatchoulenol

Property Value Reference

CAS Number 41429-52-1 [2][3][4]

Molecular Formula C₁₄H₂₂O [1][2][3]

Molecular Weight 206.32 g/mol [1][2][3]

Melting Point 135-141 °C

Appearance
Colorless to pale yellow clear

liquid (est.)
[6]

Boiling Point
275.00 to 276.00 °C @ 760.00

mm Hg (est.)
[6]

Solubility
Soluble in alcohol; Insoluble in

water
[6]

Table 2: Spectroscopic Data of (+)-Norpatchoulenol
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Spectroscopic Technique Data

¹H NMR (CDCl₃, 400 MHz) Predicted values based on related structures.

¹³C NMR (CDCl₃, 100 MHz) Predicted values based on related structures.

FT-IR (thin film)

Characteristic peaks for O-H stretch (~3400

cm⁻¹), C-H stretch (aliphatic, ~2950 cm⁻¹), C=C

stretch (~1650 cm⁻¹), and C-O stretch (~1100

cm⁻¹).[7][8][9]

Mass Spectrometry (EI)

Molecular ion (M⁺) peak at m/z 206, with

fragmentation patterns corresponding to the loss

of water (m/z 188) and other characteristic

fragments of the tricyclic core.

Note: Experimentally determined NMR data for (+)-Norpatchoulenol is not readily available in

the reviewed literature. The provided information is based on the analysis of closely related

compounds and general principles of NMR spectroscopy.

Experimental Protocols
Isolation of (+)-Norpatchoulenol from Pogostemon
cablin
(+)-Norpatchoulenol is a minor component of patchouli essential oil. Its isolation requires

multi-step purification procedures.

Protocol: Isolation from Patchouli Oil

Extraction of Essential Oil: The essential oil is typically obtained from dried and fermented

leaves of Pogostemon cablin via steam distillation or hydrodistillation.[10][11][12] Microwave-

assisted hydrodistillation is a more modern and efficient method.[11][12]

Fractional Distillation: The crude patchouli oil is subjected to fractional distillation under

reduced pressure to separate components based on their boiling points. (+)-
Norpatchoulenol, having a relatively high boiling point, will be concentrated in the higher-

boiling fractions.
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Column Chromatography: The enriched fraction is then subjected to column chromatography

on silica gel. A non-polar eluent system, such as a gradient of hexane and ethyl acetate, is

used to separate the different terpenoid components.

Preparative HPLC: For final purification to obtain high-purity (+)-Norpatchoulenol,
preparative High-Performance Liquid Chromatography (HPLC) with a suitable stationary

phase (e.g., C18) and mobile phase can be employed.

Crystallization: If a sufficiently pure and concentrated fraction is obtained, crystallization at

low temperatures can be used for final purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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